![molecular formula C18H20N2OS B2641758 2-[3-(3-methylphenoxy)propylsulfanylmethyl]-1H-benzimidazole CAS No. 867041-72-3](/img/structure/B2641758.png)
2-[3-(3-methylphenoxy)propylsulfanylmethyl]-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The benzimidazole core of the molecule is a bicyclic heteroaromatic ring, which likely contributes to the compound’s stability and reactivity. The 3-methylphenoxy and propylsulfanylmethyl groups are likely to influence the compound’s physical properties and reactivity.Chemical Reactions Analysis
Benzimidazoles are known to participate in a variety of chemical reactions, particularly as bases and nucleophiles. The presence of the 3-methylphenoxy and propylsulfanylmethyl groups may influence the compound’s reactivity .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its benzimidazole core and the 3-methylphenoxy and propylsulfanylmethyl substituents. These groups could affect properties such as solubility, melting point, and reactivity .Scientific Research Applications
Antiparasitic Activity
Benzimidazoles have demonstrated efficacy in treating parasitic infections. For example, long-term treatment with benzimidazoles has shown effectiveness against non-resectable alveolar echinococcosis (AE), a parasitic disease. The study highlighted the potential parasitocidal (parasite-killing) effect of benzimidazoles, emphasizing the importance of the patients' immunocompetence in achieving long-term therapeutic outcomes (Ammann et al., 2015).
Antifungal and Antimicrobial Properties
Benzimidazole derivatives like thiabendazole have been explored for their broad-spectrum antifungal activity. Thiabendazole, specifically, has shown promising results in treating human strongyloidiasis and other parasitic infections, with limited side effects reported in most cases (Stone et al., 1964).
Chemotherapeutic Enhancement
Some benzimidazoles have been studied for their role in enhancing the efficacy of chemotherapeutic agents. For instance, benznidazole has shown potential in potentiating the cytotoxicity of CCNU (a chemotherapeutic drug) in tumors, suggesting a therapeutic gain by enhancing the drug's efficacy while not disproportionately increasing toxicity to normal tissues (Roberts et al., 1984).
Diagnostic Imaging
Benzimidazole derivatives have been used in diagnostic imaging studies. For instance, compounds like 18F-FRP170 have been used as imaging agents in PET scans to visualize hypoxic (low oxygen) regions in tumors, aiding in the diagnosis and monitoring of cancer (Kaneta et al., 2007).
Properties
IUPAC Name |
2-[3-(3-methylphenoxy)propylsulfanylmethyl]-1H-benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2OS/c1-14-6-4-7-15(12-14)21-10-5-11-22-13-18-19-16-8-2-3-9-17(16)20-18/h2-4,6-9,12H,5,10-11,13H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWQLNZPPKYQUJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCCCSCC2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.